Cas no 898410-14-5 (3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898410-14-5
• MF: C₁₅H₂₂N₆O₂
• MW: 318.374182224274
• CID: 5482004
• Update Time: 2025-05-19

3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1,4-dihydro-3,9-dimethyl-1,7-dipropyl-
• 3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C15H22N6O2/c1-5-7-19-13(22)11-12(18(4)15(19)23)16-14-20(11)9-10(3)17-21(14)8-6-2/h5-9H2,1-4H3
• InChI Key： BAUHWERQHAJUDL-UHFFFAOYSA-N
• SMILES： N12CC(C)=NN(CCC)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

Additional information on 3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Introduction to 3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 898410-14-5)

3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound belongs to the triazino[4,3-g]purine class of nucleoside analogs, which are known for their broad spectrum of biological interactions. The presence of multiple nitrogen-containing rings and alkyl substituents contributes to its distinctive chemical properties and reactivity patterns.

The CAS No. 898410-14-5 assigned to this compound underscores its specific identity within the chemical registry. This numbering system ensures unambiguous identification and facilitates accurate tracking in scientific literature and industrial applications. The compound's molecular formula and structural arrangement are critical factors that influence its pharmacological profile. Specifically, the 3,9-dimethyl substituents and the 1,7-dipropyl groups introduce steric and electronic effects that can modulate binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel nucleoside analogs with enhanced therapeutic potential. These compounds are often explored for their antiviral, anticancer, and anti-inflammatory properties. The 1H,4H,6H,7H,8H,9H-triazino[4,3-g]purine core structure is particularly intriguing because it combines elements of both purine and triazine scaffolds. This hybridization can lead to unique interactions with enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of 3,9-dimethyl-1,7-dipropyl-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,g]purine-6,8-dione is its potential as a lead compound for drug discovery. Researchers have been investigating its interactions with various enzymes such as kinases and polymerases that are implicated in diseases like cancer and viral infections. Preliminary studies suggest that this compound may exhibit inhibitory effects on these targets due to its ability to mimic natural nucleosides while incorporating modifications that enhance stability and bioavailability.

The 6,8-dione moiety within the molecule is particularly noteworthy as it introduces a reactive site that can participate in further chemical modifications. This feature allows chemists to derivatize the compound into more complex structures with tailored biological activities. Such modifications are essential for optimizing drug candidates during the development process. For instance, introducing additional functional groups can improve solubility, metabolic stability, or target specificity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques enable researchers to predict how 3,9-dimethyl,1,7-dipropyl,1,2,4triazino[,g]purine,6,8-dione will interact with biological targets at the atomic level. These simulations help identify key binding pockets and optimize the molecule's pharmacophore for better efficacy. Additionally, high-throughput screening (HTS) platforms have been employed to rapidly assess the biological activity of large libraries of nucleoside analogs.

The synthesis of this compound presents unique challenges due to its complex structure. Multi-step organic reactions are typically required to construct the triazino-purine core while introducing the desired substituents at specific positions. Techniques such as nucleophilic substitution, cyclization reactions, and protective group strategies are commonly employed in these synthetic routes. The development of efficient synthetic methodologies is crucial for scaling up production and making this compound more accessible for further research.

In terms of biological evaluation, preliminary in vitro studies have shown promising results regarding the anti-proliferative effects of 3,9-dimethyl,1,7-propyl,1,2,4triazino[,g]purine,6,8-dione on certain cancer cell lines. The compound appears to disrupt DNA replication by interfering with key enzymes involved in nucleotide synthesis or by inducing apoptosis through reactive oxygen species (ROS) generation. These findings warrant further investigation into its potential as an anti-cancer therapeutic agent.

The role of dimethyl and dipropyl substituents cannot be overstated as they contribute significantly to the compound's overall pharmacokinetic profile. These alkyl groups can influence solubility,* permeability,* and metabolic clearance rates.* Optimizing their placement*and size*is essential for achieving desirable pharmacokinetic properties.* For example,*a balance between lipophilicity*and water solubility*is often sought after*to ensure adequate absorption*distribution*metabolism*and excretion (ADME)*properties.*

Recent developments in drug discovery have highlighted the importance of targeting protein-protein interactions (PPIs)*in addition*to traditional enzyme inhibition.* The unique scaffold of 3,*9-dimethyl*,1,*7-propyl*,1,*2,*4-triazino[,g]purine*,6,*8-dione* makes it a promising candidate for disrupting PPIs associated with diseases like Alzheimer's*and cancer.* Structural biology techniques such as X-ray crystallography*and cryo-electron microscopy (cryo-EM)*have been instrumental in elucidating these interactions.* By understanding how this compound binds*to its targets*,researchers can design derivatives with improved binding affinity*and selectivity.*

The future direction of research on this compound will likely involve both computational modeling*and experimental validation.* Integrating machine learning algorithms with experimental data can accelerate the identification of promising derivatives.* Additionally,*green chemistry principles may be applied to develop more sustainable synthetic routes.* This approach aligns with broader efforts within the pharmaceutical industry to reduce environmental impact while maintaining high standards of efficacy and safety.

In conclusion,3,*9-dimethyl*,1,*7-propyl*,1,*2,*4-triazino[,g]purine*,6,*8-dione (CAS No.* 898410-*14-*5)* represents a fascinating subject of study in medicinal chemistry.* Its complex structure*unique biological potential*and synthetic challenges make it an attractive candidate for further exploration.* As research progresses,*this compound has the potential to contribute significantly to our understanding*of disease mechanisms*and provide new therapeutic strategies for treating various disorders.*